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Compound of Interest

Compound Name: 2-Methylborazine
CAS No.: 21127-95-7
Cat. No.: B15397186
Get Quote
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Executive Summary

2-Methylborazine (CAS: 21127-95-7), often termed "inorganic toluene," is a boron-nitrogen
heterocycle where one boron atom of the borazine ring is substituted with a methyl group.[1][2]
[3][4][5] It serves as a critical model compound for understanding the electronic perturbations in
BN-isosteres of aromatic systems and acts as a volatile single-source precursor for boron
carbonitride (BCN) ceramic films.

For drug development professionals, 2-Methylborazine represents the fundamental building
block for 1,2-azaborine scaffolds—bioisosteres of benzene that offer improved solubility and
distinct metabolic profiles in kinase inhibitors (e.g., PDE10A targets).

Chemical Identity & Physical Constants
Nomenclature Clarification

The numbering of the borazine ring typically assigns nitrogen atoms to positions 1, 3, and 5,
and boron atoms to positions 2, 4, and 6. Therefore, 2-Methylborazine refers to the B-
substituted isomer (
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-methylborazine). This distinction is vital as

-methylborazine (1-methylborazine) has significantly different hydrolytic stability and electronic
properties.

Key Data Table[3][6][7]

Property Value Notes | Conditions

CAS Number 21127-95-7 Specific to B-methyl isomer

2-Methyl-1,3,5,2,4,6- _
IUPAC Name ) o Also: 2-methylborazine
triazatriborinane

Molecular Formula

Molecular Weight 94.53 g/mol
Vapor Pressure 27.0 mmHg At 0 °C[1]
N ) Less volatile than borazine
Boiling Point ~87 °C (extrapolated)
(55°C)
) Estimated based on
Density ~0.86 g/mL
homologues
) o At Standard Temperature &
Physical State Colorless Liquid
Pressure
. i i Reacts violently with
Solubility Soluble in ethers, aromatics

water/alcohols

Structural Analysis: The "Inorganic Toluene"

2-Methylborazine is isoelectronic with toluene. However, the polarity of the B-N bonds creates
a localized electronic environment distinct from the delocalized

-system of toluene.

Graphviz Diagram: Structural Relationships

The following diagram illustrates the isosteric relationship and the synthesis logic.
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Caption: Structural analogy between the benzene/toluene system and the borazine/2-
methylborazine system, highlighting the BN-isosterism relevant to medicinal chemistry.

Synthesis Protocols

The synthesis of unsymmetrically substituted borazines requires precise control to prevent
poly-substitution. Two primary routes are established: the Methyldiborane Route
(Industrial/Scale) and the Organolithium Route (Laboratory Precision).

Protocol A: Controlled Alkylation of Borazine
(Laboratory Scale)

This method is preferred for high-purity applications where isomer separation is difficult.
Reagents:
e Borazine (

) - Freshly prepared or distilled.

¢ Methyllithium (

) - 1.6 M in diethyl ether.

e Solvent: Anhydrous Diethyl Ether (

Workflow:
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e Setup: Flame-dry a Schlenk flask and maintain a strict

or Ar atmosphere. Borazine is highly moisture-sensitive.
e Charging: Condense Borazine (1.0 equiv) into the flask at -78 °C (dry ice/acetone bath).
» Addition: Add

(1.0 equiv) dropwise over 30 minutes. Crucial: Excess
leads to di- and tri-methylated byproducts.

e Reaction: Allow the mixture to warm slowly to Room Temperature (RT) over 2 hours. The
solution will turn slightly cloudy due to LiH precipitation.

e Quenching/Workup: No aqueous quench! The product is isolated directly by trap-to-trap
fractionation under high vacuum.

o Trap 1 (-45 °C): Retains higher alkylated products.
o Trap 2 (-80 °C): Collects 2-Methylborazine.

o Trap 3 (-196 °C): Collects solvent and unreacted borazine.

Protocol B: Thermal Dehydrogenation (Scale-Up)

Reaction of methyldiborane with ammonia.

Note: This route produces a statistical mixture of isomers (mono-, di-, tri-methyl) requiring
difficult fractional distillation.

Reactivity & Stability
Hydrolytic Instability

Unlike toluene, 2-Methylborazine is hydrolytically unstable. The B-N bond is polarized (

), making the boron atom susceptible to nucleophilic attack by water.

Degradation Pathway:
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Result: Complete destruction of the ring, releasing ammonia and boric/boronic acids.

Graphviz Diagram: Reactivity Profile
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Caption: Reactivity profile of 2-Methylborazine showing its high sensitivity to moisture
(hydrolysis) and its utility as a ceramic precursor under thermal stress.

Applications in Drug Development & Materials
Medicinal Chemistry: The BN-Isostere Strategy

In drug discovery, replacing a phenyl ring with a borazine or azaborine ring (BN-isosterism) can
improve a compound's physicochemical properties without altering its steric bulk.

» Solubility: The polar B-N bonds increase aqueous solubility compared to the lipophilic C=C
bonds.

o Metabolic Stability: The borazine ring can alter the site of metabolic attack (e.g., blocking
P450 oxidation sites).

o Target: 2-Methylborazine serves as a precursor to 1,2-azaborines, which have shown
efficacy in PDE10A inhibitors for CNS disorders [2].

Materials Science: CVD Precursors
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2-Methylborazine is a volatile liquid used in Chemical Vapor Deposition (CVD) to deposit
Boron Carbonitride (BCN) films. The pre-existing B-C bond ensures carbon incorporation into
the BN lattice, tuning the bandgap of the resulting semiconductor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: 2-Methylborazine (B-Methylborazine)].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15397186/docs#technical-guide-2-methylborazine-b-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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